Benzo[d][1,3]dioxol-5-yl(3-((6-ethyl-5-fluoropyrimidin-4-yl)oxy)pyrrolidin-1-yl)methanone

• IUPAC Name: 1,3-benzodioxol-5-yl-[3-(6-ethyl-5-fluoropyrimidin-4-yl)oxypyrrolidin-1-yl]methanone
• InChI: InChI=1S/C18H18FN3O4/c1-2-13-16(19)17(21-9-20-13)26-12-5-6-22(8-12)18(23)11-3-4-14-15(7-11)25-10-24-14/h3-4,7,9,12H,2,5-6,8,10H2,1H3
• InChI Key: CAJYLNQVLJPFNV-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C(=NC=N1)OC2CCN(C2)C(=O)C3=CC4=C(C=C3)OCO4)F
• Molecular Formula: C18H18FN3O4
• Molecular Weight: 359.4 g/mol
• CAS No.: 2034476-33-8

Description

This compound is a solid substance with a color that ranges from colorless to light yellow. It incorporates a benzo[d][1,3]dioxole subunit, which is an integral part of many natural products and synthetic organic chemistry.

Synthesis Analysis

The synthesis of similar compounds has been reported, incorporating the benzo[d][1,3]dioxole subunit. These compounds were synthesized via a Pd-catalyzed C-N cross-coupling.

Molecular Structure Analysis

The molecular structure of similar compounds has been characterized by elemental analysis and various spectroscopic techniques viz., multinuclear NMR (1H, 13C, and 77Se), IR, and mass spectrometry. Single crystal X-ray crystallographic results and molecular geometry have also been reported.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of similar compounds have been studied. For instance, the synthesis of 1-((benzo[d][1,3]dioxol-5-yl)methyl)-2-((benzo[d][1,3]dioxol-6-yl)methyl)diselane was achieved by treating piperonal with NaHSe in the presence of piperidine hydrochloride, and ethanol as solvent.

Physical and Chemical Properties Analysis

The compound is a solid substance with a color that ranges from colorless to light yellow. More specific physical and chemical properties such as melting point, boiling point, and density are not available in the retrieved sources.

Scientific Research Applications

Synthesis and Structural Analysis

One study focuses on the synthesis, crystal structure, and DFT study of compounds that are boric acid ester intermediates with benzene rings, including a detailed analysis of their molecular structures using density functional theory (DFT) and X-ray diffraction. This research highlights the methodological approaches in synthesizing and analyzing complex organic compounds, which could be relevant to understanding the synthesis and applications of the compound you're interested in (Huang et al., 2021).

Antiviral and Antimicrobial Research

Another related research area is the synthesis and evaluation of novel compounds for antiviral and antimicrobial activities. One study synthesized a library of compounds and investigated their in vitro antibacterial, antifungal, and antimycobacterial activities. This study's approach to designing and testing new compounds for biological activity could be parallel to research involving your specified compound, given its potential for medical applications (Pandya et al., 2019).

Anticancer Activity

The development of compounds with potential anticancer activity is a significant area of research. One study presents the design, synthesis, and biological evaluation of novel compounds as sodium channel blockers and anticonvulsant agents, showcasing the medicinal chemistry efforts to discover new therapeutic agents. Although not directly related to your compound, this research exemplifies the broader context of developing new drugs for cancer treatment and other medical conditions (Malik & Khan, 2014).

Mechanism of Action

Target of Action

Similar compounds, such as 1-benzo[1,3]dioxol-5-yl-indoles, have been designed and evaluated for their anticancer activity against various cancer cell lines .

Mode of Action

It’s worth noting that the activity of similar compounds can vary significantly based on the presence of different functional groups .

Biochemical Pathways

Similar compounds have shown anticancer activity, suggesting they may interact with pathways involved in cell proliferation and survival .

Safety and Hazards

While specific safety and hazard information for this compound is not available, it is generally recommended to take appropriate safety measures when handling similar compounds, such as wearing protective gloves, eye protection, and respiratory protection. It should be handled in a well-ventilated area to avoid inhalation of its vapors.

Future Directions

The wide spectrum of potential applications of similar compounds has stimulated widespread research efforts aimed at the synthesis and evaluation of novel compounds. These compounds may serve as a template for further optimization to afford more active analogs and develop a comprehensive understanding of the structure–activity relationships.